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Compound of Interest

Compound Name: rac a-Methadol-d3

Cat. No.: B570774

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information for the safe handling and disposal of rac a-Methadol-d3,
a deuterated analog of methadol. Due to its classification as a controlled substance and its
inherent toxicity, strict adherence to established protocols is imperative.

Hazard Profile and Safety Precautions

While a specific Safety Data Sheet (SDS) for rac a-Methadol-d3 (CAS No. 1217842-77-7) is
not readily available, data from closely related compounds, such as methadone hydrochloride
and (x)-Methadone-d3, indicate a significant hazard profile. These compounds are classified as
acutely toxic and may be fatal if swallowed, toxic in contact with skin, and toxic if inhaled.[1][2]
Therefore, rac a-Methadol-d3 should be handled with extreme caution.

Key safety precautions include:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, a lab coat or apron, and eye protection (safety glasses or goggles).

e Ventilation: Handle the compound in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation exposure.

» Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,
wash the affected area thoroughly with soap and water and seek medical attention.
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» Controlled Access: Store rac a-Methadol-d3 in a secure, locked location to prevent
unauthorized access.

Disposal Procedures

The disposal of rac a-Methadol-d3 must be conducted in accordance with all applicable
federal, state, and local regulations for hazardous and controlled substances. The primary
method of disposal is through an approved hazardous waste disposal facility.

Step-by-Step Disposal Protocol:

o Waste Identification: Clearly label the waste container with the chemical name ("rac a-
Methadol-d3"), CAS number (1217842-77-7), and appropriate hazard symbols (e.g., skull
and crossbones for acute toxicity).

» Containerization: Use a designated, leak-proof, and properly sealed container for the
collection of rac a-Methadol-d3 waste. Do not mix with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

e Segregation: Keep the waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

o Contact EHS: Notify your institution's EHS office or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the waste.

o Documentation: Maintain accurate records of the amount of rac a-Methadol-d3 disposed of,
including the date of disposal and the name of the disposal contractor.

Important Considerations:

e Do Not Dispose Down the Drain: Under no circumstances should rac a-Methadol-d3 be
disposed of down the sink or in the regular trash. This can lead to environmental
contamination and is a violation of regulatory standards.

o Consult Local Regulations: Disposal regulations can vary significantly by location. Always
consult with your local EHS office or regulatory agency to ensure full compliance.
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Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of rac a-
Methadol-d3.

Start: rac a-Methadol-d3 for Disposal

Is the substance a controlled substance?
No
Is the substance hazardous? Yes

Yes

Contact Environmental Health & Safety (EHS) for disposal procedures

No Follow specific protocols for hazardous waste Follow specific protocols for controlled substances

Dispose through a licensed hazardous waste contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for rac a-Methadol-d3 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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